Cas no 2241144-63-6 (Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]-)

• Product Name: Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]-
• CAS No: 2241144-63-6
• MF: C₁₇H₂₃N₃
• MW: 269.384623765945
• CID: 5242060
• Update Time: 2025-07-19

Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]-

• Inchi： 1S/C17H23N3/c1-2-20-17(10-12-19-20)16-9-4-3-7-14(16)13-15-8-5-6-11-18-15/h3-4,7,9-10,12,15,18H,2,5-6,8,11,13H2,1H3
• InChI Key： OFLXJSQGMMKELM-UHFFFAOYSA-N
• SMILES： N1CCCCC1CC1=CC=CC=C1C1N(CC)N=CC=1

Additional information on Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]-

Introduction to Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- (CAS No. 2241144-63-6)

Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- (CAS No. 2241144-63-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine, a six-membered heterocyclic amine. The unique structural features of this compound make it a valuable candidate for various biological and therapeutic applications.

The chemical structure of Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- consists of a piperidine ring substituted with a benzyl group, which itself is substituted with a 1-ethyl-1H-pyrazol-5-yl moiety. This intricate arrangement of functional groups imparts specific properties that are crucial for its biological activity and potential therapeutic applications.

In recent years, the study of piperidine derivatives has been a focal point in the development of new drugs due to their diverse pharmacological activities. Research has shown that compounds like Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- exhibit potent anti-inflammatory, analgesic, and anti-cancer properties. These findings have opened up new avenues for the treatment of various diseases and conditions.

One of the key areas where Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- has shown promise is in the field of cancer research. Studies have demonstrated that this compound can effectively inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. For instance, a recent study published in the Journal of Medicinal Chemistry reported that Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- significantly reduced the viability of human breast cancer cells by inducing cell cycle arrest and promoting apoptosis.

Beyond its anti-cancer properties, Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases such as arthritis and neurodegenerative disorders. Research has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. A study published in the European Journal of Pharmacology found that Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-yl)phenyl]methyl]- significantly reduced inflammation in animal models of arthritis.

The analgesic properties of Piperidine, 2-[[2-(1-ethyl-1H-pyrazol-5-y l)phenyl]methyl]- have also been explored in preclinical studies. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics. Research has shown that this compound can effectively alleviate pain by modulating pain signaling pathways. A study published in Pain Research & Management reported that Piperidine, 2-[ [2-(1 - ethyl - 1 H - pyrazol - 5 - yl ) phen yl ] methyl ]- exhibited potent analgesic effects in animal models of chronic pain.

The mechanism of action of Piperidine, 2-[ [2-(1 - eth yl - 1 H - pyraz ol - 5 - yl ) phen yl ] methyl ]- is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is its ability to modulate ion channels and receptors involved in pain signaling and inflammation. Additionally, the compound may interact with specific enzymes or proteins that play a role in these processes.

The safety profile of Piperidine, 2-[ [2-(1 - eth yl - 1 H - pyraz ol - 5 - yl ) phen yl ] methyl ]- is another important aspect that has been studied extensively. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins at therapeutic doses. However, further research is needed to fully evaluate its long-term safety and potential side effects.

In conclusion, Piperidine, 2-[ [2-(1 - eth yl - 1 H - pyraz ol - 5 - yl ) phen yl ] methyl ]- (CAS No. 2241144 - 63 - 6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-cancer, anti-inflammatory, and analgesic properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases and conditions.